Cas no 8008-45-5 (Nutmeg Oil)

Nutmeg Oil Properties

Names and Identifiers

• Nutmeg Oil
• MYRISTICA OIL
• Myristicaceae
• 2,2-dimethyl-3-methylidenebicyclo[2.2.1]heptane;(4R,6R)-1,6-dimethyl-4-propan-2-ylcyclohexene;(2R,4R)-2-methyl-1-methylidene-4-propan-2-ylcyclohexane
• 8008-45-5

• MDL： MFCD00147761
• InChIKey： LLPXXXJSNSMISE-PHIZCRGKSA-N
• Inchi： InChI=1S/2C11H20.C10H16/c2*1-8(2)11-6-5-9(3)10(4)7-11;1-7-8-4-5-9(6-8)10(7,2)3/h5,8,10-11H,6-7H2,1-4H3;8,10-11H,3,5-7H2,1-2,4H3;8-9H,1,4-6H2,2-3H3/t2*10-,11-;/m11./s1
• SMILES： CC([C@@H]1CCC(=C)[C@H](C)C1)C.CC([C@@H]1CC=C(C)[C@H](C)C1)C.C=C1C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 440.438201786g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 440.438201786g/mol
• Heavy Atom Count: 32
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: n20/D 1.481(lit.)
• Boiling Point: 165 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• FEMA: 2793 | NUTMEG OIL
• Color/Form: Almost colorless to yellowish oily liquid. It has a fresh fragrance, slightly spicy aroma \ thick sweet and mellow \ elegant temperament
• Optical Activity: [α]20/D +10°, neat
• Density: 0.89 g/mL at 25 °C(lit.)